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Compound of Interest

2-((4-
Compound Name:
Bromophenoxy)methyl)quinoline

CAS No.: 110033-13-1

Cat. No.: B8725595

Get Quote

Executive Summary & Chemical Identity

Quinoline ether derivatives (alkoxyquinolines) represent a high-value scaffold in medicinal
chemistry, particularly in antimalarial (e.g., tafenoquine analogues), anticancer (kinase
inhibitors), and antimicrobial research. However, the quinoline core carries intrinsic toxicological
liabilities—specifically phototoxicity, genotoxicity, and cardiotoxicity (hERG inhibition)—which
are modulated by the ether linkage.

This guide standardizes the safety assessment of these compounds, providing a self-validating
framework for generating Safety Data Sheets (SDS) and conducting pre-clinical toxicology.

Structure-Activity Relationship (SAR) & Toxicity

The toxicity of quinoline ethers is governed by the stability of the ether linkage and the
substituents on the heteroaromatic ring.
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Structural Feature

Toxicological Implication

Mechanism

Ether Linkage (R-O-Ar)

Metabolic Stability

Susceptible to CYP450-
mediated O-dealkylation.
Cleavage releases a phenolic
quinoline (often more
toxic/reactive) and an

aldehyde.

C-8 Substitution

Genotoxicity Modulation

Substituents at C-8 (e.g., 8-
hydroxyquinoline ethers) often
reduce genotoxicity compared
to unsubstituted quinoline by
blocking metabolic epoxidation

at the 2,3-position.

Halogenation (e.g., Cl, F)

Bioaccumulation & t1/2

Increases lipophilicity (LogP),
enhancing membrane
permeability but increasing risk
of phospholipidosis and hERG

channel trapping.

Conjugated Systems

Phototoxicity

Extended conjugation allows
absorption of UVA/B,
generating Reactive Oxygen
Species (ROS) via Type I/l

photochemical reactions.

Mechanistic Toxicity Pathways

Understanding the specific pathways of injury is critical for designing safety assays.

Phototoxicity Cascade

Quinoline derivatives are potent photosensitizers. Upon UVA irradiation, the quinoline core

enters an excited triplet state (

), transferring energy to ground-state oxygen (
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) to form singlet oxygen (

) or transferring electrons to form superoxide anions (

).

Hepatotoxicity & Metabolic Activation
The ether moiety often serves as a "metabolic handle.”

o Phase | Metabolism: CYP450 enzymes (specifically CYP3A4/2D6) perform O-dealkylation.

e Reactive Intermediate: The resulting phenol can be oxidized to a quinone imine, a potent
electrophile.

e Cellular Damage: Quinone imines bind covalently to hepatic proteins (GSH depletion) or
intercalate into DNA.

Visualization: Toxicity Pathways

The following diagram illustrates the dual pathways of Phototoxicity and Metabolic Activation.
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Figure 1: Dual toxicity mechanisms showing phototoxic ROS generation and metabolic
bioactivation pathways.

Safety Data Sheet (SDS) Architecture

For quinoline ether derivatives, a generic SDS is insufficient. The following sections must be
engineered with specific GHS classifications based on the class profile.

Critical GHS Classifications

+ Acute Toxicity (Oral): Category 3 or 4 (H301/H302) — Structure dependent.

o Germ Cell Mutagenicity: Category 2 (H341) — Suspected of causing genetic defects (due to
intercalation).

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b8725595/docs?utm_src=pdf-body-img#technical-guide-toxicity-profiling-safety-data-architecture-for-quinoline-ether-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8725595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Carcinogenicity: Category 1B (H350) — May cause cancer (historical quinoline data).[1]

» Phototoxicity: Not a standard GHS category, but must be noted in Section 2 (Hazards) and
Section 11 (Toxicological Info).

Precautionary Statements (P-Codes)

e P201: Obtain special instructions before use.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P273: Avoid release to the environment (High aquatic toxicity is common).

e P308 + P313: IF exposed or concerned: Get medical advice/attention.

Handling & Storage (Section 7)

 Light Sensitivity: Store in amber glass or opaque containers. Label: "Protect from light -
Potential Phototoxin."

 Inert Atmosphere: Store under Nitrogen/Argon if the ether linkage is labile to oxidation.

Experimental Protocols for Safety Assessment

To validate the safety profile, the following assays are mandatory. These protocols are
designed to be self-validating with positive controls.

Protocol A: In Vitro 3T3 NRU Phototoxicity Test (OECD
432)

Objective: Determine if the derivative generates cytotoxic ROS under UVA light.
Methodology:

e Cell Line: BALB/c 3T3 mouse fibroblasts.

o Dosing: Prepare 8 concentrations of the quinoline ether in HBSS (avoid phenol red).

» Plating: Two identical 96-well plates.
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o Plate A (+UVA): Irradiate with 5 J/cm? UVA (approx. 50 mins).

o Plate B (-UVA): Keep in dark at room temperature.

 Viability Measure: Add Neutral Red dye for 3 hours. Wash and extract dye. Measure OD at
540 nm.

» Calculation: Calculate the Photo-Irritation Factor (PIF).
Interpretation:

e PIF < 2: Non-phototoxic.

e 2 < PIF < 5: Probable phototoxin.

¢ PIF > 5:Potent Phototoxin.

Protocol B: hERG K+ Channel Inhibition (Cardiotoxicity)

Objective: Assess risk of QT prolongation (Torsades de Pointes).
Methodology:
o System: CHO cells stably expressing hERG potassium channels.
e Technique: Automated Patch Clamp (e.g., QPatch or Patchliner).
e Procedure:

o Establish stable seal (>100 MQ).

o Apply voltage protocol: Hold at -80mV, depolarize to +20mV (2s), repolarize to -50mV (2s)
to elicit tail current.

o Perfuse quinoline ether (0.1, 1, 10, 30 uM).
 Validation: Positive control: E-4031 (IC50 ~10-50 nM).

 Criteria: >20% inhibition at 10 pM indicates a "High Risk" flag for lead optimization.
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Protocol C: Ames Test (Salmonella typhimurium)

Objective: Assess mutagenicity of the parent and metabolites.

Methodology:

Strains: TA98 (frameshift) and TA100 (base-pair substitution).

Metabolic Activation: Perform assay with and without S9 fraction (rat liver extract). Crucial for
guinoline ethers to generate the reactive quinone imine.

Dosing: 5 concentrations (up to 5000 p g/plate ).

Readout: Count revertant colonies after 48h incubation.

Result: A 2-fold increase in colonies over solvent control is considered Positive.

Regulatory & Environmental Impact

Quinoline ethers are often classified as Aquatic Chronic 2 (H411).[2][3]

« REACH Compliance: If manufacturing >1 ton/year in EU, a Chemical Safety Report (CSR)
including the PBT (Persistent, Bioaccumulative, Toxic) assessment is required.

o Disposal: Incineration with afterburner and scrubber is the only acceptable disposal method
due to the stability of the aromatic ring.

Decision Logic for SDS Generation

Use this logic flow to determine the final SDS classification.
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Figure 2: Decision logic for assigning GHS hazard codes based on experimental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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